2-(4-ethoxyphenoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenoxy)-N-[2-(6-oxopyridazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C16H19N3O4/c1-2-22-13-5-7-14(8-6-13)23-12-15(20)17-10-11-19-16(21)4-3-9-18-19/h3-9H,2,10-12H2,1H3,(H,17,20)
• InChI Key: MIJSNPJTHYDIPK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCC(=O)NCCN2C(=O)C=CC=N2
• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol
• CAS No.: 1021206-40-5

Description

2-(4-ethoxyphenoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C16H19N3O4 and its molecular weight is 317.345. The purity is usually 95%.
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Scientific Research Applications

Paracetamol Metabolism and Genetic Differences

Research highlights the metabolism pathways of Paracetamol (acetaminophen), including glucuronidation, sulfation, and oxidation, which are relevant for understanding the metabolism of related compounds. Genetic variations can influence the susceptibility to toxicity and efficacy in therapeutics, emphasizing the importance of pharmacogenetics in drug metabolism studies (Li-zi Zhao & G. Pickering, 2011).

Environmental Impact of Parabens

This review outlines the occurrence, fate, and behavior of parabens in aquatic environments, highlighting their use as preservatives and potential endocrine-disrupting properties. Parabens and their metabolites' ubiquity in water bodies underscores the need for environmental monitoring and impact assessment of chemical pollutants (Camille Haman et al., 2015).

Advanced Oxidation Processes for Acetaminophen Degradation

This research presents an overview of advanced oxidation processes (AOPs) for treating acetaminophen in water, including the identification of degradation by-products and their biotoxicity. It highlights the potential environmental impact of pharmaceuticals and the effectiveness of AOPs in mitigating these effects (Mohammad Qutob et al., 2022).

Antioxidant Capacity Assays

This review focuses on different assays used to determine antioxidant capacity, providing insights into the mechanisms and applications of these assays in evaluating the antioxidant potential of compounds. Understanding these assays can be crucial for assessing the therapeutic potential of new compounds with antioxidant properties (I. Ilyasov et al., 2020).

Fate of Alkylphenol Ethoxylates in the Environment

This review discusses the environmental fate of alkylphenol ethoxylates (APEs), their degradation products, and the concerns related to their endocrine-disrupting effects. The persistence of these compounds in various environmental matrices and their potential health impacts highlight the importance of research on chemical persistence and toxicity (G. Ying et al., 2002).